Cas no 507-54-0 (1,1,1-trifluoro-2-methylbutan-2-ol)

• Product Name: 1,1,1-trifluoro-2-methylbutan-2-ol
• CAS No: 507-54-0
• MF: C₅H₉F₃O
• MW: 142.119572401047
• MDL: MFCD16067935
• CID: 1572750
• PubChem ID: 19838866
• Update Time: 2025-06-07

1,1,1-trifluoro-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1,1,1-trifluoro-2-methyl-
• SB84336
• 1,1,1-trifluoro-2-methylbutan-2-ol
• EN300-90705
• C5H9F3O
• MFCD16067935
• SCHEMBL47535
• A871463
• F18128
• 1-trifluoromethyl-1-methyl propanol
• 507-54-0
• AKOS010909844

• MDL： MFCD16067935
• Inchi： 1S/C5H9F3O/c1-3-4(2,9)5(6,7)8/h9H,3H2,1-2H3
• InChI Key： YRFSGDURTMDVSJ-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC)O)(F)F

Computed Properties

• Exact Mass: 142.06057
• Monoisotopic Mass: 142.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 1,1,1-trifluoro-2-methylbutan-2-ol

Compound CAS No 507-54-0: 2-Butanol, 1,1,1-trifluoro-2-methyl

The compound CAS No 507-54-0, also known as 2-butanol, 1,1,1-trifluoro-2-methyl, is a fluorinated alcohol with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its trifluoromethyl group attached to the central carbon atom of a butanol backbone. The presence of fluorine atoms introduces distinct electronic and physical properties, making it a valuable molecule in fields such as pharmaceuticals, materials science, and environmental chemistry.

Recent studies have highlighted the potential of 2-butanol, 1,1,1-trifluoro-2-methyl in drug design due to its ability to modulate the pharmacokinetic properties of molecules. Fluorinated alcohols are known to enhance the lipophilicity and bioavailability of drugs while maintaining their solubility. For instance, researchers have explored its use as a building block for constructing bioactive compounds with improved metabolic stability. This has led to its incorporation into lead optimization strategies for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, CAS No 507-54-0 has found utility in the development of advanced materials. Its fluorinated nature imparts resistance to UV radiation and chemical degradation, making it an ideal candidate for coatings and polymers used in harsh environments. Recent advancements in polymer chemistry have demonstrated the synthesis of fluorinated polymers incorporating this compound as a monomer unit. These materials exhibit exceptional thermal stability and mechanical strength, finding applications in aerospace and electronics industries.

The synthesis of 2-butanol, 1,1,1-trifluoro-2-methyl involves a multi-step process that typically begins with the fluorination of an appropriate precursor. Recent research has focused on optimizing these synthetic pathways to enhance yield and reduce environmental impact. For example, catalytic fluorination methods using transition metal catalysts have been developed to selectively introduce the trifluoromethyl group into the molecule. These methods not only improve efficiency but also align with green chemistry principles by minimizing waste generation.

From an environmental perspective, understanding the fate and behavior of CAS No 507-54-0 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but persists in anaerobic environments. Its resistance to microbial degradation raises concerns about its accumulation in water bodies and soil. However, ongoing research aims to develop remediation strategies using advanced oxidation processes to degrade this compound efficiently.

In conclusion, CAS No 507-54-0 (2-butanol, 1,1,1-trifluoro-2-methyl) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovation in drug discovery, materials science